N4-Butyl-2-cinnamamido-N1-hydroxysuccinamide

• Molecular Formula: C17H23N3O4
• Molecular Weight: 333.4 g/mol
• IUPAC Name: (2R)-N'-butyl-N-hydroxy-2-[[(E)-3-phenylprop-2-enoyl]amino]butanediamide
• InChI: InChI=1S/C17H23N3O4/c1-2-3-11-18-16(22)12-14(17(23)20-24)19-15(21)10-9-13-7-5-4-6-8-13/h4-10,14,24H,2-3,11-12H2,1H3,(H,18,22)(H,19,21)(H,20,23)/b10-9+/t14-/m1/s1
• InChI Key: INBRHSSIAXLSEI-ATWMFIQVSA-N
• Isomeric SMILES: CCCCNC(=O)C[C@H](C(=O)NO)NC(=O)/C=C/C1=CC=CC=C1
• Canonical SMILES: CCCCNC(=O)CC(C(=O)NO)NC(=O)C=CC1=CC=CC=C1

Description

N4-Butyl-2-cinnamamido-N1-hydroxysuccinamide is a small molecular compound with the chemical formula C17H23N3O4. It is known for its potential applications in various scientific fields, including chemistry, biology, and medicine. The compound is characterized by its unique structure, which includes a butyl group, a cinnamamido group, and a hydroxysuccinamide group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N4-Butyl-2-cinnamamido-N1-hydroxysuccinamide typically involves a multi-step process. One common synthetic route includes the following steps:

Formation of N4-Butyl-2-cinnamamido intermediate: This step involves the reaction of butylamine with cinnamoyl chloride to form N4-Butyl-2-cinnamamido.

Coupling with N1-hydroxysuccinamide: The intermediate is then coupled with N1-hydroxysuccinamide in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process typically includes optimization of reaction conditions to ensure high yield and purity. This may involve the use of automated reactors and purification systems to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

N4-Butyl-2-cinnamamido-N1-hydroxysuccinamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the amido or hydroxyl groups, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding amines or alcohols.

Substitution: Formation of substituted amides or esters.

Scientific Research Applications

N4-Butyl-2-cinnamamido-N1-hydroxysuccinamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of other compounds.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of N4-Butyl-2-cinnamamido-N1-hydroxysuccinamide involves its interaction with specific molecular targets. The compound may act as an inhibitor of certain enzymes or receptors, thereby modulating various biochemical pathways. For example, it may inhibit the activity of aminopeptidase N, leading to altered peptide metabolism and signaling pathways .

Comparison with Similar Compounds

Similar Compounds

N-Hydroxysuccinimide: An organic compound used as a reagent for preparing active esters in peptide synthesis.

N4-Butyl-2-cinnamamido: An intermediate in the synthesis of N4-Butyl-2-cinnamamido-N1-hydroxysuccinamide.

Uniqueness

This compound is unique due to its combined structural features, which confer specific chemical and biological properties